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Compound of Interest

Compound Name: Z-Asp(OMe)-OH

Cat. No.: B3005506

L  Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This document provides immediate, essential safety and logistical
information for Z-Asp(OMe)-OH, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans to ensure a safe laboratory

environment.

Chemical and Physical Properties

Property Value

Synonyms N-CszL-as.partic acid B-methyl ester, Z-L-
Aspartic acid 4-methyl ester[1]

CAS Number 3160-47-2[1]

Molecular Formula C13H15N06[2]

Molecular Weight 281.26 g/mol

Appearance White to off-white powder

Melting Point 98 °C

Storage Temperature

2-8°C (35.6-46.4°F)
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Hazard Identification and Personal Protective
Equipment (PPE)

Z-Asp(OMe)-OH is classified as a combustible solid. It is harmful if swallowed or inhaled and
can cause serious eye damage. Therefore, strict adherence to PPE guidelines is mandatory.

PPE Category Recommended Equipment  Specifications

NIOSH-approved N95 or

Respiratory Protection Dust mask )
equivalent
) ) Chemical safety goggles or a
Eye Protection Eyeshields / Goggles ]
face shield
_ Chemical-resistant gloves
Hand Protection Gloves o
(e.g., nitrile or neoprene)
Body Protection Lab coat or gown Standard laboratory coat

Operational Plan for Handling Z-Asp(OMe)-OH

This step-by-step guide ensures the safe handling of Z-Asp(OMe)-OH during routine laboratory
procedures.

e Preparation:
o Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.
o Verify that an emergency eyewash station and safety shower are accessible.
o Don all required PPE as specified in the table above.

e Weighing and Transfer:

o Handle Z-Asp(OMe)-OH as a powder in a well-ventilated area or fume hood to minimize
dust inhalation.
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o Use a spatula or other appropriate tool to carefully transfer the powder. Avoid creating dust
clouds.

o If weighing, do so in a tared container on a calibrated scale within the fume hood.

e Dissolution:

o Z-Asp(OMe)-OH is soluble in solvents such as Chloroform, Dichloromethane, Ethyl
Acetate, DMSO, and Acetone.

o Add the solvent slowly to the powder to avoid splashing.
o If necessary, gentle agitation or sonication can be used to aid dissolution.
o Reaction Setup:

o If used in a reaction, ensure the reaction vessel is securely clamped and equipped with
any necessary apparatus (e.g., condenser, dropping funnel).

o Keep the container of Z-Asp(OMe)-OH tightly closed when not in use.

Disposal Plan

Proper disposal of Z-Asp(OMe)-OH and its containers is crucial to prevent environmental
contamination and ensure safety.

¢ \Waste Collection:

o Collect all waste materials, including unused Z-Asp(OMe)-OH, contaminated
consumables (e.g., gloves, weighing paper), and empty containers, in a designated and
clearly labeled hazardous waste container.

¢ Spill Management:

o In case of a small spill, carefully sweep or scoop the solid material into a designated waste
container. Avoid generating dust.

o Clean the spill area with an appropriate solvent and decontaminate the surface.
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o For large spills, evacuate the area and follow your institution's emergency procedures.

o Container Disposal:
o Rinse empty containers with a suitable solvent three times.
o Collect the rinsate as hazardous waste.

o Deface the label on the empty container before disposing of it in accordance with
institutional guidelines.

e Final Disposal:

o Dispose of all hazardous waste through your institution's environmental health and safety
(EHS) office. Do not dispose of Z-Asp(OMe)-OH down the drain or in regular trash.

Experimental Workflow for Handling Z-Asp(OMe)-OH
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Safe Handling Workflow for Z-Asp(OMe)-OH
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Caption: A flowchart outlining the key stages for the safe handling of Z-Asp(OMe)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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